Cas no 877043-56-6 (2-Oxo-2-[4-[(1-oxopropyl)amino]phenyl]ethyl 6-chloro-3-pyridinecarboxylate)

• Product Name: 2-Oxo-2-[4-[(1-oxopropyl)amino]phenyl]ethyl 6-chloro-3-pyridinecarboxylate
• CAS No: 877043-56-6
• MF: C₁₇H₁₅ClN₂O₄
• MW: 346.765003442764
• CID: 5454212
• PubChem ID: 8017524
• Update Time: 2025-05-21

2-Oxo-2-[4-[(1-oxopropyl)amino]phenyl]ethyl 6-chloro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• [2-oxo-2-[4-(propanoylamino)phenyl]ethyl] 6-chloropyridine-3-carboxylate
• EN300-26595017
• 2-OXO-2-(4-PROPANAMIDOPHENYL)ETHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• 877043-56-6
• Z18370093
• AKOS001254717
• 2-Oxo-2-[4-[(1-oxopropyl)amino]phenyl]ethyl 6-chloro-3-pyridinecarboxylate

• Inchi： 1S/C17H15ClN2O4/c1-2-16(22)20-13-6-3-11(4-7-13)14(21)10-24-17(23)12-5-8-15(18)19-9-12/h3-9H,2,10H2,1H3,(H,20,22)
• InChI Key： GAOPELCPASXRAT-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OCC(=O)C1=CC=C(NC(=O)CC)C=C1)=O

Computed Properties

• Exact Mass: 346.0720347g/mol
• Monoisotopic Mass: 346.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.5±55.0 °C(Predicted)
• pka: 14.44±0.70(Predicted)

Additional information on 2-Oxo-2-[4-[(1-oxopropyl)amino]phenyl]ethyl 6-chloro-3-pyridinecarboxylate

Compound CAS No 877043-56-6: A Comprehensive Overview of 2-Oxo-2-[4-[(1-Oxopropyl)Amino]Phenyl]Ethyl 6-Chloro-3-Pyridinecarboxylate

Introduction to CAS No 877043-56-6

The compound CAS No 877043-56-6, also known as 2-Oxo-2-[4-[(1-Oxopropyl)Amino]Phenyl]Ethyl 6-Chloro-3-Pyridinecarboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a phenyl group and an oxo group, making it a versatile building block for advanced chemical synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as multicomponent reactions and catalytic asymmetric synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it suitable for high-end applications in drug discovery and material science.

Structural Analysis of CAS No 877043-56-6

The molecular structure of CAS No 877043-56-6 is composed of several key functional groups that contribute to its reactivity and versatility. The pyridine ring, substituted with a chloro group at position 6 and a carboxylic acid ester group at position 3, plays a crucial role in determining the compound's electronic properties and reactivity. The phenyl group, attached to the ethyl chain via an oxo group, introduces aromaticity and enhances the molecule's stability.

Recent studies have highlighted the importance of the (1-Oxopropyl)Amino group in modulating the compound's pharmacokinetic properties. This group has been shown to improve the compound's bioavailability and reduce its clearance rate, making it an attractive candidate for drug development.

Synthesis and Applications of CAS No 877043-56-6

The synthesis of CAS No 877043-56-6 involves a series of carefully designed reactions that ensure high specificity and selectivity. One of the most efficient methods reported in recent literature involves the use of a Michael addition reaction, followed by a cyclization step, to construct the core structure of the molecule.

This compound has found extensive applications in the field of medicinal chemistry, particularly in the development of novel therapeutic agents targeting various disease states. For instance, research has demonstrated that derivatives of this compound exhibit potent activity against cancer cells, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, CAS No 877043-56-6 has also been explored for its utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in the development of advanced semiconductors and light-emitting diodes (LEDs).

Safety Considerations and Regulatory Compliance

As with any chemical compound, understanding the safety profile of CAS No 877043-56